Cas no 1805586-91-7 (Ethyl 2-cyano-4-(difluoromethyl)-6-(trifluoromethyl)pyridine-3-acetate)

• Product Name: Ethyl 2-cyano-4-(difluoromethyl)-6-(trifluoromethyl)pyridine-3-acetate
• CAS No: 1805586-91-7
• MF: C₁₂H₉F₅N₂O₂
• MW: 308.204080343246
• CID: 4806518
• Update Time: 2025-10-30

Ethyl 2-cyano-4-(difluoromethyl)-6-(trifluoromethyl)pyridine-3-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-cyano-4-(difluoromethyl)-6-(trifluoromethyl)pyridine-3-acetate

• Inchi： 1S/C12H9F5N2O2/c1-2-21-10(20)4-6-7(11(13)14)3-9(12(15,16)17)19-8(6)5-18/h3,11H,2,4H2,1H3
• InChI Key： ZLBQKBQERTYYTP-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C(F)(F)F)N=C(C#N)C=1CC(=O)OCC)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 418
• XLogP3: 2.6
• Topological Polar Surface Area: 63

Additional information on Ethyl 2-cyano-4-(difluoromethyl)-6-(trifluoromethyl)pyridine-3-acetate

Recent Advances in the Study of Ethyl 2-cyano-4-(difluoromethyl)-6-(trifluoromethyl)pyridine-3-acetate (CAS: 1805586-91-7)

Ethyl 2-cyano-4-(difluoromethyl)-6-(trifluoromethyl)pyridine-3-acetate (CAS: 1805586-91-7) is a fluorinated pyridine derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential applications. This compound, characterized by its trifluoromethyl and difluoromethyl substituents, exhibits remarkable chemical properties that make it a valuable intermediate in the synthesis of bioactive molecules. Recent studies have explored its utility in the development of novel pharmaceuticals, agrochemicals, and materials science applications.

The synthesis of Ethyl 2-cyano-4-(difluoromethyl)-6-(trifluoromethyl)pyridine-3-acetate has been optimized through various methodologies, including palladium-catalyzed cross-coupling reactions and nucleophilic aromatic substitution. These advancements have enabled the efficient production of this compound on a larger scale, facilitating its use in further research and development. The presence of multiple fluorine atoms in the molecule enhances its lipophilicity and metabolic stability, which are critical factors in drug design.

In medicinal chemistry, this compound has been investigated as a key intermediate for the synthesis of kinase inhibitors and other small-molecule therapeutics. Its structural motif is particularly attractive for targeting enzymes involved in inflammatory and oncogenic pathways. Recent preclinical studies have demonstrated its potential in modulating specific protein-protein interactions, offering new avenues for therapeutic intervention. Additionally, its agrochemical applications have been explored, with promising results in the development of next-generation pesticides.

Despite these advancements, challenges remain in the optimization of the compound's pharmacokinetic properties and its scalability for industrial applications. Future research directions may include the exploration of novel synthetic routes, the development of derivatives with improved bioactivity, and the investigation of its mechanisms of action at the molecular level. Overall, Ethyl 2-cyano-4-(difluoromethyl)-6-(trifluoromethyl)pyridine-3-acetate represents a versatile and promising scaffold in the realm of chemical biology and drug discovery.